Cas no 894011-56-4 (4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide)

4-(4-Nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide is a synthetic organic compound featuring a piperazine core linked to a nitrophenyl group and a substituted pyrrolidinone moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the development of pharmacologically active molecules. The presence of both electron-withdrawing (nitrophenyl) and electron-donating (piperazine) groups enhances its reactivity, making it a versatile building block for further derivatization. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability under standard conditions ensures reliable handling and storage, while its purity and synthetic reproducibility support consistent research applications.
4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide structure
894011-56-4 structure
Product Name:4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide
CAS No:894011-56-4
MF:C21H23N5O4
MW:409.438424348831
CID:5512543
Update Time:2025-05-28

4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide
    • Inchi: 1S/C21H23N5O4/c27-20-14-16(15-25(20)18-4-2-1-3-5-18)22-21(28)24-12-10-23(11-13-24)17-6-8-19(9-7-17)26(29)30/h1-9,16H,10-15H2,(H,22,28)
    • InChI Key: AASVFUYNMRKLEW-UHFFFAOYSA-N
    • SMILES: N1(C(NC2CC(=O)N(C3=CC=CC=C3)C2)=O)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1

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Additional information on 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide

Comprehensive Overview of 4-(4-Nitrophenyl)-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Piperazine-1-Carboxamide (CAS No. 894011-56-4)

4-(4-Nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide (CAS No. 894011-56-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both nitrophenyl and pyrrolidinone moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are increasingly focusing on compounds like 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide due to their potential to modulate specific biological pathways. The compound's carboxamide group, in particular, is of interest as it often enhances binding affinity to protein targets, a critical factor in the design of enzyme inhibitors or receptor modulators.

The synthesis of CAS No. 894011-56-4 involves multi-step organic reactions, including amide coupling and nitroaromatic functionalization. These processes are optimized to achieve high purity and yield, which are essential for pharmacological studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and ensure its structural integrity. The growing interest in high-throughput screening has further highlighted the importance of such well-characterized compounds in accelerating drug discovery pipelines.

One of the trending topics in the scientific community is the exploration of multi-target directed ligands (MTDLs) for complex diseases like neurodegenerative disorders. The structural versatility of 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide positions it as a potential MTDL candidate. Its piperazine core is known to interact with various neurotransmitter receptors, while the nitrophenyl group may contribute to antioxidant or anti-inflammatory properties. This dual functionality aligns with the current shift toward polypharmacology in modern therapeutics.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of piperazine-1-carboxamide exhibit inhibitory effects on specific kinases involved in tumor proliferation. While CAS No. 894011-56-4 itself is still under investigation, its structural analogs have shown promise in preclinical models, sparking curiosity about its mechanism of action. Researchers are also exploring its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects.

From a commercial perspective, the compound is available through specialized chemical suppliers and research reagent providers. Its applications span academic research, pharmaceutical development, and biochemical assays. As the demand for custom synthesis and tailor-made intermediates grows, compounds like 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide are likely to see increased utilization in both industrial and academic settings.

In summary, 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide (CAS No. 894011-56-4) represents a fascinating subject of study in medicinal chemistry. Its unique structure, combined with the rising interest in multi-functional therapeutics and kinase inhibitors, underscores its relevance in contemporary research. Future studies will likely focus on elucidating its pharmacological profile and expanding its applications in drug design and biomolecular interactions.

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